Silane, dichloromethyloctyl-

Specification

• CAS No.: 14799-93-0
• Molecular Formula: C9H20Cl2Si
• Molecular Weight: 227.24 g/mol
• IUPAC Name: dichloro-methyl-octylsilane
• Standard InChI: InChI=1S/C9H20Cl2Si/c1-3-4-5-6-7-8-9-12(2,10)11/h3-9H2,1-2H3
• Standard InChI Key: QHBMMABVNRSRHW-UHFFFAOYSA-N
• SMILES: CCCCCCCC[Si](C)(Cl)Cl
• Canonical SMILES: CCCCCCCC[Si](C)(Cl)Cl

Introduction

Fundamental Characteristics

Dichloromethyl(octyl)silane, also known as dichloro(methyl)-n-octylsilane, is an organosilane compound with the molecular formula C9H20Cl2Si and a molecular weight of 227.24 g/mol. The compound contains a silicon atom bonded to a methyl group, an octyl chain, and two chlorine atoms, giving it distinctive chemical properties that make it valuable in various applications. Its structure incorporates both hydrophobic elements (the octyl chain) and reactive functional groups (the silicon-chlorine bonds), making it an effective coupling agent between organic and inorganic materials.

Physical and Chemical Properties

Structural Information

Dichloromethyl(octyl)silane possesses a tetrahedral geometry around the silicon atom, typical of silicon compounds. The molecular structure can be represented by various notations as shown in the table below:

Property	Value
Molecular Formula	C9H20Cl2Si
IUPAC Name	Dichloromethyl(octyl)silane
SMILES Notation	CCCCCCCC[SiH2]C(Cl)Cl
InChI	InChI=1S/C9H20Cl2Si/c1-2-3-4-5-6-7-8-12-9(10)11/h9H,2-8,12H2,1H3
InChIKey	JDDXPHRZLYCGCC-UHFFFAOYSA-N
The compound features a linear octyl chain connected to the silicon atom, which also bears a methyl group and two chlorine atoms. This arrangement contributes to its reactivity and application profile.

Physical Properties

The physical properties of dichloromethyl(octyl)silane make it suitable for various industrial applications. The compound is a liquid at room temperature with distinctive characteristics outlined in the table below:

Property	Value
Physical State	Liquid
Boiling Point	224-226°C
Flash Point	98°C (208°F)
Density	Approximately 1.0 g/mL (estimated based on similar compounds)
Appearance	Colorless to pale yellow liquid
Odor	Pungent (characteristic of chlorosilanes)
These physical properties contribute to the handling requirements and application methods of the compound in industrial settings.

Chemical Properties

Dichloromethyl(octyl)silane exhibits chemical properties characteristic of chlorosilanes, with significant reactivity toward certain functional groups:

• The Si-Cl bonds are highly reactive toward nucleophiles, particularly water and alcohols.

• It undergoes hydrolysis reactions to form silanols, which can further condense to form siloxane bonds.

• The compound reacts with hydroxyl-containing surfaces to form covalent bonds, making it effective for surface modification.

• It is moisture-sensitive and typically requires handling in dry environments.
  These reactive properties are essential for its role in coupling reactions and surface treatments, where it can form strong bonds between different materials.

Applications

Dichloromethyl(octyl)silane finds applications across multiple industries due to its unique combination of a long alkyl chain and reactive chlorosilane groups.

Surface Modification

One of the primary applications of dichloromethyl(octyl)silane is in surface modification, where it is used to enhance the hydrophobicity of various materials. When applied to surfaces, the compound reacts with surface hydroxyl groups, forming a covalent bond while presenting the hydrophobic octyl chain outward. This modification is particularly valuable in:

• Coating technologies where water resistance is required

• Glass treatment to prevent water spotting and improve cleanability

• Metal surface treatments to enhance corrosion resistance
  The effectiveness of the compound in surface modification stems from its ability to form monolayers through self-assembly processes, creating uniform hydrophobic surfaces.

Adhesives and Sealants

In adhesive and sealant formulations, dichloromethyl(octyl)silane serves as a coupling agent, promoting adhesion between organic polymers and inorganic substrates. The compound can:

• Improve the bond strength between dissimilar materials

• Enhance the durability of adhesive joints under wet conditions

• Contribute to the long-term stability of sealants exposed to environmental conditions
  These properties make it valuable in construction, automotive, and aerospace applications where strong, durable bonds between different materials are essential.

Silica Gel Production

Dichloromethyl(octyl)silane plays a significant role in the synthesis of specialized silica gels. When used as a modifying agent in silica gel production, it can:

• Control the surface properties of the resulting gel

• Enhance moisture control capabilities

• Improve the separation efficiency in chromatographic applications

• Create silica materials with tailored hydrophobic/hydrophilic balance
  These modified silica gels find applications in analytical chemistry, as desiccants, and in specialized filtration systems.

Biomedical Applications

In the biomedical field, dichloromethyl(octyl)silane has been explored for various applications:

• Surface modification of implantable devices to enhance biocompatibility

• Development of materials with reduced protein adsorption

• Creation of surfaces that resist bacterial adhesion

• Components in drug delivery systems requiring controlled hydrophobicity
  The ability to modify surface properties without altering bulk material characteristics makes it valuable for biomedical engineering applications.

Textile Treatments

The textile industry utilizes dichloromethyl(octyl)silane to impart water-repellent properties to fabrics. When applied to textiles, the compound can:

• Create durable water-repellent finishes

• Improve fabric performance in outdoor applications

• Enhance the durability of water-resistant properties after washing

• Maintain fabric breathability while providing water resistance
  These treatments are particularly valuable for outdoor and performance clothing, where protection from moisture is essential without compromising comfort.

Hazard Type	Characteristics	Precautions
Chemical Reactivity	Reacts vigorously with water, releasing HCl	Store in dry environment, use in fume hood
Flammability	Flash point of 98°C	Keep away from ignition sources
Toxicity	Irritant to skin, eyes, and respiratory system	Use appropriate PPE including gloves and eye protection
Environmental	Potential environmental hazard	Prevent release into environment
The compound should be stored in tightly sealed containers in a cool, dry place. Proper ventilation is essential when handling the material, and contact with water or moisture should be avoided to prevent uncontrolled hydrolysis reactions that could release hydrogen chloride gas.

Related Research and Developments

Recent research involving dichloromethyl(octyl)silane and similar compounds has focused on:

• Development of more environmentally friendly synthesis methods with reduced waste and energy consumption.

• Exploration of new applications in advanced materials, including nanocomposites and smart coatings.

• Investigation of structure-property relationships to optimize performance in specific applications.

• Studies on the long-term stability and degradation mechanisms of surfaces modified with the compound.
  While specific research on dichloromethyl(octyl)silane is limited in the provided search results, the broader field of organosilicon chemistry continues to advance, with potential implications for this compound's applications and synthesis methods.